[(Z)-[1-[(3-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-methylbutanoate

• IUPAC Name: [(Z)-[1-[(3-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-methylbutanoate
• InChI: InChI=1S/C20H19ClN2O3/c1-13(2)10-18(24)26-22-19-16-8-3-4-9-17(16)23(20(19)25)12-14-6-5-7-15(21)11-14/h3-9,11,13H,10,12H2,1-2H3/b22-19-
• InChI Key: GIHROLWNJVLGDF-QOCHGBHMSA-N
• Canonical SMILES: CC(C)CC(=O)ON=C1C2=CC=CC=C2N(C1=O)CC3=CC(=CC=C3)Cl
• Isomeric SMILES: CC(C)CC(=O)O/N=C\1/C2=CC=CC=C2N(C1=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

[(Z)-[1-[(3-Chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-methylbutanoate, also known as ZOMBI, is an indol-3-ylidene derivative of amino acid, which has recently become an important research tool in the field of biochemistry, physiology and other related sciences. ZOMBI has been used in a variety of laboratory experiments and studies, ranging from the study of enzyme kinetics to the study of protein-protein interactions. ZOMBI has also been used to study the structure and function of proteins, as well as to analyze the biochemical and physiological effects of various compounds.

Scientific Research Applications

Anticancer Potential

One notable application of compounds related to (Z)-[1-[(3-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-methylbutanoate is in the field of cancer research. For instance, a study focused on the synthesis and evaluation of novel quinuclidinone derivatives, which are structurally related, for their potential as anti-proliferative agents. These compounds showed significant anticancer activity against A549 and L132 cell lines, with certain analogues exhibiting potent effects. The study further investigated the mechanism of cell death and explored Structure Activity Relationships (SAR) for the development of new anticancer compounds (Soni, Sanghvi, Devkar, & Thakore, 2015).

Synthesis and Structural Characterization for Drug Development

Another study described the synthesis and structural characterization of amino acetate functionalized Schiff base organotin(IV) complexes, which are chemically related to the compound . These complexes were evaluated for their in vitro cytotoxicity against various human tumor cell lines, showcasing their potential as anticancer drugs. The study provides valuable insights into the design and development of new organotin(IV) complexes with potential medicinal applications (Basu Baul, Basu, Vos, & Linden, 2009).

Potential in Neurobiology Research

In neurobiology, compounds like (Z)-[1-[(3-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-methylbutanoate could be used as probes. A related study synthesized novel compounds to probe the Drosophila neonicotinoid-nicotinic acetylcholine receptor interaction, demonstrating the utility of these compounds in understanding neurological processes and receptor interactions (Zhang, Tomizawa, & Casida, 2004).